Cas no 822-26-4 (behenyl acetate)

• Product name: behenyl acetate
• CAS No: 822-26-4
• MF: C₂₄H₄₈O₂
• MW: 368.63700
• CID: 987587
• PubChem ID: 69969

behenyl acetate Chemical and Physical Properties

Names and Identifiers

• behenyl acetate
• docosyl acetate
• 1-Acetoxydocosan
• 1-docosanol acetate
• Acetic acid behenyl ester
• acetic acid docosyl ester
• Docosan-1-yl acetate
• Docosanolyl-1-acetat
• Essigsaeure-docosylester
• n-Dokosylacetat
• Docosanyl acetate
• 1-Docosanol, acetate
• 822-26-4
• HY-W127606
• DTXSID80231613
• Docosanol acetate
• Docosyl acetate #
• n-Docosyl acetate
• Behenyl acetate, ~99%
• MFCD00056277
• AKOS024390961
• CS-0185814
• Acetic acid, docosyl ester
• CHEBI:180075
• FT-0632980
• AWYRDXDPCQRJHE-UHFFFAOYSA-N
• LMFA07010405
• DB-056586

• Inchi： InChI=1S/C24H48O2/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-26-24(2)25/h3-23H2,1-2H3
• InChI Key： AWYRDXDPCQRJHE-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCCCCCCCCCCCCCOC(=O)C

Computed Properties

• Exact Mass: 368.365431g/mol
• Surface Charge: 0
• XLogP3: 11
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 22
• Monoisotopic Mass: 368.365431g/mol
• Monoisotopic Mass: 368.365431g/mol
• Topological Polar Surface Area: 26.3Ų
• Heavy Atom Count: 26
• Complexity: 275
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1

Experimental Properties

• Density: 0.86
• Boiling Point: 380.9°C at 760 mmHg
• Flash Point: 172.5°C
• Refractive Index: 1.449
• PSA: 26.30000
• LogP: 8.37140

behenyl acetate Security Information

• WGK Germany：3
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohol esters